Cas no 850936-34-4 (N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 850936-34-4
• MF: C₁₅H₁₈N₄O₄S₂
• MW: 382.457820415497
• CID: 6136972
• PubChem ID: 2051230
• Update Time: 2025-10-18

N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide
• Benzamide, N-[5-[(methylthio)methyl]-1,3,4-oxadiazol-2-yl]-4-(1-pyrrolidinylsulfonyl)-
• 850936-34-4
• N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide
• F0593-0120
• AKOS024585728
• HMS1650G17
• N-(5-((methylthio)methyl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• N-[5-(methylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide

• Inchi： 1S/C15H18N4O4S2/c1-24-10-13-17-18-15(23-13)16-14(20)11-4-6-12(7-5-11)25(21,22)19-8-2-3-9-19/h4-7H,2-3,8-10H2,1H3,(H,16,18,20)
• InChI Key： CCVZEWORUFLNIM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CSC)O1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 382.07694742g/mol
• Monoisotopic Mass: 382.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 139Ų

Additional information on N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide

Professional Introduction to N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 850936-34-4)

N-{5-(methylsulfanylmethyl-1,3,4-oxadiazol-2-yl)}-4-(pyrrolidine-1-sulfonyl)-benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 850936-34-4, represents a novel molecular entity with potential applications in the development of therapeutic agents. Its unique structural features, characterized by a benzamide core linked to an oxadiazole ring and a pyrrolidine sulfonamide moiety, make it a subject of intense interest for researchers exploring novel pharmacological targets.

The chemical structure of N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide is highly intricate, featuring multiple functional groups that contribute to its reactivity and biological activity. The presence of the methylsulfanyl group on the oxadiazole ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. Additionally, the pyrrolidine-1-sulfonyl moiety provides a hydrogen bond donor/acceptor capability, which is crucial for binding to specific protein targets in biological systems.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The oxadiazole scaffold has emerged as a privileged structure in medicinal chemistry due to its ability to modulate enzyme activity and interfere with signaling pathways. Specifically, derivatives of oxadiazole have been explored for their potential to inhibit tyrosine kinases and other enzymes implicated in tumor growth and metastasis. The benzamide moiety in N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide further enhances its pharmacological profile by providing a site for covalent bond formation or non-covalent interactions with biological targets.

Recent studies have highlighted the importance of structure-based drug design in optimizing the pharmacokinetic and pharmacodynamic properties of small-molecule compounds. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been employed to predict the binding modes of N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide with potential target proteins. These studies suggest that the compound may interact with key residues in enzymes such as kinases and proteases, leading to inhibition of their activity. Such interactions could be exploited to develop novel therapeutic strategies against various diseases.

The synthesis of N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group onto the oxadiazole ring typically involves nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. Subsequent functionalization of the benzamide core with the pyrrolidine-1-sulfonyl group requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it feasible for large-scale production and further investigation.

In vitro pharmacological studies have begun to elucidate the potential therapeutic applications of N-{5-(methylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide. Initial experiments have shown promising results in inhibiting the activity of certain kinases and enzymes associated with cancer cell proliferation. The compound's ability to disrupt key signaling pathways has led researchers to explore its potential as an anti-cancer agent. Additionally, its structural features may make it suitable for targeting other diseases characterized by abnormal enzyme activity.

The development of novel therapeutic agents relies heavily on understanding the mechanisms of action of existing drugs and identifying new molecular targets. N-{5-(methylsulfanyl)methyl-1,3,4-o<0x2019>xadiazol}-2-y<0x2019>-yl}-4-(<0x2019>pyrrolidine<0x2019>-1-sulfonyl)-<0x2019>benzamide0x2019> represents a promising candidate for further investigation due to its unique structural features and potential biological activity. Future studies will focus on optimizing its chemical properties for better bioavailability and reducing potential toxicity profiles.

The integration of computational chemistry with experimental biology has accelerated the discovery process for new drug candidates like N-{5-(methylsulfanyl)methyl}-1,3,4-o<0x2019>xadiazol}<0x2019>-2-y<0x2019><0x2019 l}>yl)-4-(<0x2019><0x2019 pyrrolidine><0x2019><0x2019 sulfonyl><0x2019>)benzamide (CAS No.<0xE2><0x82><0x99><0xE2><0x82><0xA8>8509363444). By leveraging high-throughput screening technologies and advanced analytical methods, researchers can rapidly assess the efficacy and safety of small-molecule compounds before moving them into clinical trials.

In conclusion,N-{5(methylsulfanyl)methyl}oxdiazole(CAS No.>85093>634>44> is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent against various diseases. As research continues to uncover new biological targets and optimize synthetic methodologies，this compound is poised to play an important role in future drug discovery efforts。>